Cas no 303146-03-4 ((E)-N-[7-(Furan-2-yl)-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]-N'-methoxymethanimidamide)

• Product Name: (E)-N-[7-(Furan-2-yl)-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]-N'-methoxymethanimidamide
• CAS No: 303146-03-4
• MF: C₁₁H₁₀N₆O₂
• MW: 258.236100673676
• CID: 6628816
• PubChem ID: 9581826
• Update Time: 2024-01-04

(E)-N-[7-(Furan-2-yl)-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]-N'-methoxymethanimidamide Chemical and Physical Properties

Names and Identifiers

• N-[7-(2-FURYL)[1,2,4]TRIAZOLO[1,5-A]PYRIMIDIN-2-YL]-N'-METHOXYIMINOFORMAMIDE
• (E)-N-[7-(furan-2-yl)-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]-N'-methoxymethanimidamide
• Methanimidamide, N'-[7-(2-furanyl)[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]-N-methoxy-
• AKOS005077712
• 303146-03-4
• N'-[7-(furan-2-yl)-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]-N-methoxymethanimidamide
• 11K-067
• (E)-N-[7-(Furan-2-yl)-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]-N'-methoxymethanimidamide

• Inchi： 1S/C11H10N6O2/c1-18-14-7-13-10-15-11-12-5-4-8(17(11)16-10)9-3-2-6-19-9/h2-7H,1H3,(H,13,14,16)
• InChI Key： ITDDFHLBCJURRN-UHFFFAOYSA-N
• SMILES： C(NOC)=NC1N=C2N(N=1)C(C1=CC=CO1)=CC=N2

Computed Properties

• Exact Mass: 258.08652358g/mol
• Monoisotopic Mass: 258.08652358g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 89.8Ų

Experimental Properties

• Density: 1.51±0.1 g/cm3(Predicted)
• pka: 1.52±0.30(Predicted)